Cas no 1503658-70-5 (2-(2-bromo-5-methoxyphenyl)propan-1-amine)

• Product Name: 2-(2-bromo-5-methoxyphenyl)propan-1-amine
• CAS No: 1503658-70-5
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6462854
• PubChem ID: 83720899
• Update Time: 2025-05-24

2-(2-bromo-5-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-methoxyphenyl)propan-1-amine
• EN300-1914133
• 1503658-70-5

• Inchi： 1S/C10H14BrNO/c1-7(6-12)9-5-8(13-2)3-4-10(9)11/h3-5,7H,6,12H2,1-2H3
• InChI Key： NOFKJPMZGMYPKO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C)CN)OC

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-bromo-5-methoxyphenyl)propan-1-amine

2-(2-Bromo-5-Methoxyphenyl)Propan-1-Amine

The compound 2-(2-bromo-5-methoxyphenyl)propan-1-amine (CAS No. 1503658-70-5) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its brominated aromatic ring and methoxy substituent, exhibits a unique combination of physicochemical properties that make it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of 2-(2-bromo-5-methoxyphenyl)propan-1-amine as a precursor for the synthesis of bioactive molecules. Its bromine atom, located at the para position relative to the methoxy group, provides a site for further functionalization, enabling chemists to explore a wide range of substitution reactions. This versatility has been exploited in the creation of novel analogs with enhanced pharmacokinetic profiles and improved bioavailability.

One of the most intriguing aspects of this compound is its role in the development of targeted therapies. Researchers have demonstrated that 2-(2-bromo-5-methoxyphenyl)propan-1-amine can serve as a scaffold for constructing molecules with selective binding affinity to specific receptors or enzymes. For instance, derivatives of this compound have shown promise in modulating G-protein coupled receptors (GPCRs), which are critical targets in the treatment of various diseases, including cardiovascular disorders and neurodegenerative conditions.

The synthesis of 2-(2-bromo-5-methoxyphenyl)propan-1-amine involves a multi-step process that combines principles from both organic and aromatic chemistry. The key steps include the bromination of an aromatic ring, followed by nucleophilic substitution to introduce the methoxy group, and finally, the introduction of the propaneamine moiety. This sequence ensures high yields and excellent purity, making it suitable for large-scale production.

In terms of applications, 2-(2-bromo-5-methoxyphenyl)propan-1-amine has found utility in diverse areas such as agricultural chemistry, where it is being investigated as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a promising candidate for sustainable agricultural practices.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of 2-(2-bromo-5-methoxyphenyl)propan-1-amine with unprecedented accuracy. These studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good absorption and low toxicity, which are essential for its translation into clinical applications.

Despite its potential, further research is required to fully elucidate the mechanism of action and optimize its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to address these challenges and unlock the full potential of 2-(2-bromo-5-methoxyphenyl)propan-1-amine in drug discovery.